2,2,2-trifluoro-N-(5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)acetamide

Specification

• CAS No.: 90401-87-9
• Molecular Formula: C12H10F3NO2
• Molecular Weight: 257.21 g/mol
• IUPAC Name: 2,2,2-trifluoro-N-(5-oxo-7,8-dihydro-6H-naphthalen-2-yl)acetamide
• Standard InChI: InChI=1S/C12H10F3NO2/c13-12(14,15)11(18)16-8-4-5-9-7(6-8)2-1-3-10(9)17/h4-6H,1-3H2,(H,16,18)
• Standard InChI Key: FMJGFTJVVGCCER-UHFFFAOYSA-N
• SMILES: C1CC2=C(C=CC(=C2)NC(=O)C(F)(F)F)C(=O)C1
• Canonical SMILES: C1CC2=C(C=CC(=C2)NC(=O)C(F)(F)F)C(=O)C1

Introduction

2,2,2-Trifluoro-N-(5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)acetamide is a chemical compound that belongs to the class of acetamides. It is characterized by its molecular formula, C12H10F3NO2, and molecular weight of 257.21 g/mol. This compound is often used as a building block or intermediate in organic synthesis due to its unique structural features.

Chemical Synthesis

The synthesis of this compound typically involves the reaction of 5-oxo-5,6,7,8-tetrahydronaphthalen-2-amine with trifluoroacetic anhydride or a similar trifluoroacetylating agent. This process forms the amide bond, linking the tetrahydronaphthalene moiety to the trifluoroacetyl group.

Applications and Uses

2,2,2-Trifluoro-N-(5-oxo-5,6,7,8-tetrahydronaphthalen-2-yl)acetamide is primarily used as an intermediate in the synthesis of more complex organic molecules. Its applications can be found in pharmaceutical chemistry, where it serves as a building block for the development of novel drugs or bioactive compounds.

Safety and Handling

Handling this compound requires standard laboratory safety precautions, including the use of protective gloves, goggles, and a fume hood. It is essential to consult the Safety Data Sheet (SDS) for detailed safety information.

Suppliers and Availability

This compound is available from several chemical suppliers, including AChemBlock and Crysdot LLC. Suppliers often provide it in various quantities, ranging from milligrams to larger batches, depending on the specific needs of the researcher or manufacturer.